Cas no 87533-53-7 (Ethanone, 1,1'-(5-iodo-1,3-phenylene)bis-)

Ethanone, 1,1'-(5-iodo-1,3-phenylene)bis- structure
87533-53-7 structure
Product Name:Ethanone, 1,1'-(5-iodo-1,3-phenylene)bis-
CAS No:87533-53-7
MF:C10H9IO2
MW:288.081735372543
CID:655278
PubChem ID:14737784
Update Time:2025-04-19

Ethanone, 1,1'-(5-iodo-1,3-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

    • 1-(3-acetyl-5-iodophenyl)ethanone
    • Ethanone, 1,1'-(5-iodo-1,3-phenylene)bis-
    • SCHEMBL13307545
    • 1,1'-(5-Iodo-1,3-phenylene)di(ethan-1-one)
    • 87533-53-7
    • DTXSID80563441
    • AB77781
    • Inchi: 1S/C10H9IO2/c1-6(12)8-3-9(7(2)13)5-10(11)4-8/h3-5H,1-2H3
    • InChI Key: OPFGOFIVPAFQMJ-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(C)=O)C=C(C(C)=O)C=1

Computed Properties

  • Exact Mass: 287.96473g/mol
  • Monoisotopic Mass: 287.96473g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 34.1Ų
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